2,2-Dichloro-1-(4-chlorophenyl)ethanone
Overview
Description
2,2-Dichloro-1-(4-chlorophenyl)ethanone, commonly known as CPE, is a synthetic compound used in a variety of scientific research applications. It is a colorless, odorless, crystalline solid with a molecular weight of 201.1 g/mol. CPE is a versatile compound with a wide range of applications in the fields of biochemistry, physiology, and pharmacology. It is used in laboratory experiments to study the biochemical and physiological effects of various drugs and compounds. In addition, CPE has been used in the synthesis of various pharmaceuticals, including antifungal agents, antibiotics, and anti-inflammatory drugs.
Scientific Research Applications
Enantioselective Synthesis
2,2-Dichloro-1-(4-chlorophenyl)ethanone serves as a key intermediate in the synthesis of chiral compounds. For instance, it has been utilized in the highly enantioselective synthesis of (R)-2-Chloro-1-(2,4-dichlorophenyl) ethanol, a chiral intermediate of the antifungal agent Miconazole. Through biotransformation using a specific Acinetobacter sp., this compound was efficiently transformed with high stereoselectivity, showcasing its application in producing chiral intermediates for pharmaceuticals (Miao et al., 2019).
Environmental Monitoring and Remediation
The compound has been investigated for its potential in environmental monitoring and remediation. Studies have focused on its role in the degradation pathways of persistent organic pollutants, such as DDT and its metabolites, in environmental matrices. This research underscores the importance of understanding the chemical behavior of such compounds for environmental risk assessment and developing remediation strategies (Guo et al., 2009).
Chemical Synthesis and Transformations
This compound is also pivotal in various chemical synthesis and transformation processes. It has been used in the conversion of arylalkylketones into dichloroalkenes, demonstrating its versatility as a reactant in organic synthesis. Such transformations are crucial for developing new materials and chemicals with diverse applications (Nenajdenko et al., 2005).
Novel Material Development
Research has also explored the use of this compound in the development of novel materials, such as in the synthesis of TiO2 nanotubes for environmental applications. These materials have shown potential in the enrichment and analysis of pollutants at trace levels, indicating the compound's role in advancing material science for environmental and analytical applications (Zhou et al., 2007).
Heterocyclic Chemistry
Furthermore, this compound is involved in heterocyclic chemistry, where it has been used to synthesize various heterocyclic compounds. These compounds are fundamental in the development of pharmaceuticals, agrochemicals, and other industrial chemicals, showcasing the broad applicability of this compound in chemical synthesis (Moskvina et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
2,2-dichloro-1-(4-chlorophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl3O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOFRNRRMMEHOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C(Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20400927 |
Source
|
| Record name | 2,2-dichloro-1-(4-chlorophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20400927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
5157-57-3 |
Source
|
| Record name | 2,2-dichloro-1-(4-chlorophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20400927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,4'-TRICHLOROACETOPHENONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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